Cas no 866152-61-6 (4-[3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperazine-1-carbaldehyde)

• Product Name: 4-[3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperazine-1-carbaldehyde
• CAS No: 866152-61-6
• MF: C₁₆H₁₆ClN₃O₃
• MW: 333.769542694092
• CID: 6783162
• PubChem ID: 3555310
• Update Time: 2025-10-27

4-[3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperazine-1-carbaldehyde
• AKOS005107494
• SMR000672546
• 866152-61-6
• MLS001099634
• HMS2995N06
• CHEMBL1517749
• MS-0973
• 4-{[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}tetrahydro-1(2H)-pyrazinecarbaldehyde
• 4-[3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperazine-1-carbaldehyde

• Inchi： 1S/C16H16ClN3O3/c1-11-14(16(22)20-8-6-19(10-21)7-9-20)15(18-23-11)12-4-2-3-5-13(12)17/h2-5,10H,6-9H2,1H3
• InChI Key： GQMAHGFQPXNPFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(=C(C)ON=1)C(N1CCN(C=O)CC1)=O

Computed Properties

• Exact Mass: 333.0880191g/mol
• Monoisotopic Mass: 333.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.6Ų

Additional information on 4-[3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperazine-1-carbaldehyde

Comprehensive Overview of 4-[3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperazine-1-carbaldehyde (CAS No. 866152-61-6)

The compound 4-[3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperazine-1-carbaldehyde (CAS No. 866152-61-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a 1,2-oxazole core and a piperazine-carbaldehyde moiety, this molecule is a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its heterocyclic framework, which is often associated with bioactive properties.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. The 2-chlorophenyl substituent in this compound is a notable feature, as halogenated aromatic groups are frequently employed to enhance binding affinity and metabolic stability in drug candidates. This aligns with current trends in medicinal chemistry, where structure-activity relationship (SAR) studies are pivotal for optimizing therapeutic efficacy.

From a synthetic chemistry perspective, 4-[3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperazine-1-carbaldehyde exemplifies the versatility of multicomponent reactions and carbonyl chemistry. Its oxazole ring is a privileged scaffold in drug design, often found in compounds with antimicrobial, anti-inflammatory, or anticancer activities. The incorporation of a piperazine ring further expands its utility, as this motif is prevalent in CNS-active drugs and GPCR-targeting agents.

The compound's CAS No. 866152-61-6 serves as a critical identifier for researchers navigating chemical databases like PubChem or Reaxys. Given the growing emphasis on AI-driven drug discovery, such identifiers are indispensable for machine learning models trained on chemical data. Questions like "What are the applications of oxazole derivatives in medicine?" or "How to synthesize piperazine-containing aldehydes?" are frequently searched, reflecting the broader interest in these structural motifs.

In the context of green chemistry, the synthesis and application of 4-[3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperazine-1-carbaldehyde may also be explored. Sustainable methodologies, such as catalytic oxidation or solvent-free reactions, are increasingly relevant to minimize environmental impact. This aligns with the pharmaceutical industry's shift toward eco-friendly synthesis, a topic frequently queried in academic and industrial forums.

Furthermore, the compound's potential role in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors is an area of active investigation. These cutting-edge therapeutic modalities rely heavily on molecular glue properties, where the carbaldehyde group could serve as a reactive handle for conjugation. Such applications are often discussed in the context of next-generation therapeutics, a hot topic in both scientific literature and patent filings.

Analytical characterization of CAS No. 866152-61-6 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring compound integrity, especially when used in high-throughput screening (HTS) campaigns. Queries such as "How to characterize heterocyclic aldehydes?" or "Best practices for oxazole derivative purification" are common among synthetic chemists, underscoring the need for detailed procedural insights.

In summary, 4-[3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperazine-1-carbaldehyde represents a compelling case study in modern chemical research. Its structural complexity and functional diversity make it a valuable candidate for further exploration in both academic and industrial settings. As the scientific community continues to prioritize molecular innovation and therapeutic advancement, compounds like this will remain at the forefront of interdisciplinary research.